Cas no 1361767-49-8 (5-Amino-3,2-bis(2,3-dichlorophenyl)pyridine)

• Product Name: 5-Amino-3,2-bis(2,3-dichlorophenyl)pyridine
• CAS No: 1361767-49-8
• MF: C₁₇H₁₀Cl₄N₂
• MW: 384.086699962616
• CID: 4798832
• Update Time: 2025-05-26

5-Amino-3,2-bis(2,3-dichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3,2-bis(2,3-dichlorophenyl)pyridine

• Inchi： 1S/C17H10Cl4N2/c18-13-5-1-3-10(15(13)20)12-7-9(22)8-23-17(12)11-4-2-6-14(19)16(11)21/h1-8H,22H2
• InChI Key： KWSQPYQVGIGZIH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1=CC(=CN=C1C1C=CC=C(C=1Cl)Cl)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 397
• XLogP3: 6
• Topological Polar Surface Area: 38.9

Additional information on 5-Amino-3,2-bis(2,3-dichlorophenyl)pyridine

Introduction to 5-Amino-3,2-bis(2,3-dichlorophenyl)pyridine (CAS No. 1361767-49-8)

5-Amino-3,2-bis(2,3-dichlorophenyl)pyridine, identified by its CAS number 1361767-49-8, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic amine has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a pyridine core substituted with two dichlorophenyl groups at the 3 and 2 positions, and an amino group at the 5 position. Such a configuration imparts distinct electronic and steric characteristics that make it a valuable scaffold for designing novel bioactive molecules.

The synthesis of 5-Amino-3,2-bis(2,3-dichlorophenyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The dichlorophenyl groups contribute to the compound's lipophilicity, enhancing its ability to interact with biological targets. This feature is particularly relevant in the development of small-molecule inhibitors targeting enzymes and receptors involved in various diseases. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in high-throughput screening (HTS) campaigns.

In the realm of drug discovery, the structural motif of 5-Amino-3,2-bis(2,3-dichlorophenyl)pyridine has been explored for its potential as an antitumor agent. Studies have demonstrated that such pyridine derivatives can exhibit inhibitory activity against kinases and other enzymes overexpressed in cancer cells. For instance, modifications of the dichlorophenyl rings have been shown to modulate binding affinity and selectivity, leading to improved pharmacological profiles. The amino group at the 5-position serves as a handle for further derivatization, allowing chemists to fine-tune the compound's properties for specific therapeutic applications.

Recent research has also highlighted the role of this compound in addressing neurological disorders. The pyridine core is a common structural element in drugs targeting central nervous system (CNS) diseases due to its ability to cross the blood-brain barrier. By incorporating electron-withdrawing groups like dichlorophenyls, researchers aim to enhance binding interactions with neurotransmitter receptors or ion channels. Preliminary studies suggest that derivatives of 5-Amino-3,2-bis(2,3-dichlorophenyl)pyridine may exhibit neuroprotective or antipsychotic effects, although further investigation is required to validate these findings.

The compound's potential extends beyond oncology and neurology; it has also been investigated for its antimicrobial properties. The presence of multiple halogen atoms increases the electrophilicity of the molecule, making it susceptible to nucleophilic attack by bacterial enzymes or DNA strands. This characteristic has led to explorations in developing novel antibiotics or antifungal agents based on related scaffolds. Additionally, the versatility of 5-Amino-3,2-bis(2,3-dichlorophenyl)pyridine as a building block allows for rapid diversification of chemical libraries through combinatorial chemistry approaches.

The impact of computational chemistry on the study of this compound cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and optimize lead structures before experimental synthesis. These virtual screening methods have accelerated the drug discovery process by identifying promising candidates with minimal experimental validation. Furthermore, machine learning algorithms have been trained on large datasets containing similar compounds to predict biological activities and toxicity profiles. Such tools are indispensable in modern pharmaceutical research.

In conclusion, 5-Amino-3,2-bis(2,3-dichlorophenyl)pyridine (CAS No. 1361767-49-8) represents a compelling example of how structural innovation can drive therapeutic breakthroughs. Its unique combination of electronic and steric features makes it a versatile scaffold for developing drugs across multiple therapeutic areas. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a cornerstone in medicinal chemistry innovation.